![molecular formula C6H5Br2NO2 B3055646 4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylic acid CAS No. 66067-06-9](/img/structure/B3055646.png)
4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylic acid
Overview
Description
4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylic acid is a chemical compound with the molecular formula C6H5Br2NO2 . It is also known as Methyl 4,5-Dibromo-1-methylpyrrole-2-carboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H5Br2NO2/c1-11-6(10)4-2-3(7)5(8)9-4/h2,9H,1H3 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 282.92 . It is a solid at room temperature . The melting point is between 163 - 165 degrees Celsius .Scientific Research Applications
Synthesis and Chemical Reactions
- Sequential Regioselective Cross-Coupling Reactions: 4,5-Dibromo-1-methyl-1H-pyrrole-2-carboxylic acid and related compounds have been evaluated for their utility in sequential Suzuki cross-coupling reactions. This involves synthesizing di- and triarylsubstituted pyrroles, demonstrating the potential of these compounds in complex organic syntheses (Schröter & Bach, 2007).
Biological and Pharmaceutical Research
Isolation from Marine Sponge
Compounds structurally similar to this compound have been isolated from the marine sponge Acanthostylotella sp. These compounds include a variety of dibromopyrrole alkaloids, highlighting the natural occurrence and potential biological significance of these compounds (Ebada et al., 2009).
In Vitro Immunomodulatory Effects
A compound closely related to this compound, isolated from the marine sponge Agelas flabelliformis, exhibited potent in vitro immunosuppressive activity. This suggests potential research applications in immunology and possibly in the development of new immunosuppressive drugs (Gunasekera, Cranick, & Longley, 1989).
Catalysis and Material Science
- Metal/Organo Relay Catalysis: Research has explored the use of relay catalytic reactions involving compounds like this compound. These studies contribute to the development of novel synthetic methodologies which could be relevant in material science and catalysis (Galenko et al., 2015).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds, such as 4,5-dibromo-n-phenyl-1h-pyrrole-2-carboxamides, have been shown to inhibitE. coli DNA gyrase B , suggesting that 4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylic acid may have a similar target.
Mode of Action
Based on the action of structurally similar compounds, it may interact with its target, possibly dna gyrase b, leading to inhibition of the enzyme’s activity .
Biochemical Pathways
If it does indeed target DNA gyrase B, it could affect DNA replication and transcription processes, leading to downstream effects on bacterial growth and proliferation .
Result of Action
If it acts similarly to related compounds, it could potentially inhibit bacterial growth by interfering with DNA replication and transcription .
properties
IUPAC Name |
4,5-dibromo-1-methylpyrrole-2-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5Br2NO2/c1-9-4(6(10)11)2-3(7)5(9)8/h2H,1H3,(H,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZAXVWIMCAEERV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=C1Br)Br)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5Br2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90512521 | |
Record name | 4,5-Dibromo-1-methyl-1H-pyrrole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90512521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.92 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66067-06-9 | |
Record name | 4,5-Dibromo-1-methyl-1H-pyrrole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90512521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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